Cas no 1225904-53-9 (4-chloro-3-(2,4-difluorophenyl)benzoic Acid)

• Product Name: 4-chloro-3-(2,4-difluorophenyl)benzoic Acid
• CAS No: 1225904-53-9
• MF: C₁₃H₇ClF₂O₂
• MW: 268.643289804459
• MDL: MFCD16484342
• CID: 1214222
• PubChem ID: 52984010
• Update Time: 2025-08-05

4-chloro-3-(2,4-difluorophenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-(2,4-difluorophenyl)benzoic Acid
• MFCD16484342
• DTXSID50680816
• 1225904-53-9
• 6-Chloro-2',4'-difluoro[1,1'-biphenyl]-3-carboxylic acid
• 4-Chloro-3-(2,4-difluorophenyl)benzoic acid, 95%

• MDL： MFCD16484342
• Inchi： 1S/C13H7ClF2O2/c14-11-4-1-7(13(17)18)5-10(11)9-3-2-8(15)6-12(9)16/h1-6H,(H,17,18)
• InChI Key： DDZXMMCGRXLFBO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1C1C=CC(=CC=1F)F

Computed Properties

• Exact Mass: 268.0102635g/mol
• Monoisotopic Mass: 268.0102635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls